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Compound of Interest

Compound Name: 2,3-Dibromo-5-nitropyridine

Cat. No.: B100588 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 2,3-Dibromo-5-nitropyridine is publicly

available. This guide is compiled from data on structurally similar compounds, including its

isomers, to provide a comprehensive overview of potential hazards and safe handling

practices. The information herein should be used as a reference for risk assessment, not as a

direct substitute for a compound-specific SDS.

This technical guide provides an in-depth overview of the safety information for 2,3-Dibromo-5-
nitropyridine, designed for researchers, scientists, and professionals in drug development.

Due to the absence of a dedicated SDS for this specific compound, this document extrapolates

data from closely related brominated and nitrated pyridine derivatives.

Chemical and Physical Properties
Quantitative data on the physicochemical properties of 2,3-Dibromo-5-nitropyridine is limited.

The following table summarizes available information for the target compound and its isomers

to provide a comparative overview.
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Property
2,3-Dibromo-5-
nitropyridine

2-Bromo-5-
nitropyridine

5-Bromo-2-
nitropyridine

2,5-Dibromo-3-
nitropyridine

Molecular

Formula
C₅H₂Br₂N₂O₂ C₅H₃BrN₂O₂ C₅H₃BrN₂O₂ C₅H₂Br₂N₂O₂

Molecular Weight 281.89 g/mol 202.99 g/mol 202.99 g/mol 281.89 g/mol

Appearance Not specified

Pale yellow to

light brown

crystalline

powder

Light yellow solid

Light orange to

yellow to green

powder/crystal

Melting Point Not specified 139-141 °C 148-150 °C 92-96 °C

Boiling Point Not specified
145-147 °C at 10

mmHg
Not specified Not specified

CAS Number 15862-36-9 4487-59-6 39856-50-3 15862-37-0

Hazard Identification and GHS Classification
A formal GHS classification for 2,3-Dibromo-5-nitropyridine is not available. However, based

on the classifications of its isomers, it is prudent to handle this compound with a high degree of

caution. The following table summarizes the GHS hazard classifications for related compounds.

Hazard Category
2-Bromo-5-
nitropyridine

5-Bromo-2-
nitropyridine

2,5-Dibromo-3-
nitropyridine

Acute Toxicity, Oral
Category 3 (Toxic if

swallowed)
Not Classified Not Classified

Skin

Corrosion/Irritation

Category 2 (Causes

skin irritation)

Category 2 (Causes

skin irritation)

Category 2 (Causes

skin irritation)

Serious Eye

Damage/Irritation

Category 2 (Causes

serious eye irritation)

Category 2 (Causes

serious eye irritation)

Category 2 (Causes

serious eye irritation)

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 (May

cause respiratory

irritation)

Category 3 (May

cause respiratory

irritation)

Not Classified
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Pictograms (Anticipated for 2,3-Dibromo-5-nitropyridine):

alt text

alt text

Signal Word (Anticipated): Danger

Anticipated Hazard Statements:

Toxic if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Experimental Protocols
As no specific toxicological studies for 2,3-Dibromo-5-nitropyridine were found, this section

outlines a general experimental workflow for assessing the acute oral toxicity of a novel

chemical compound, based on OECD Guideline 423.
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Preparation

Dosing and Observation

Data Analysis and Endpoint

Compound Preparation and Dosing Formulation

Administer Initial Dose (e.g., 300 mg/kg) to a single animal

Animal Acclimatization (e.g., rodents, 5 days)

Observe for 24 hours

Confirm with additional animals (if no mortality)

Proceed to Limit Test (2000 mg/kg) or Sighting Study

Record Clinical Signs, Body Weight, and Mortality

Gross Necropsy at termination (14 days)

Estimate LD50 and Determine GHS Category

Click to download full resolution via product page

Acute Oral Toxicity Testing Workflow (OECD 423).
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Safe Handling and Personal Protective Equipment
(PPE)
Given the anticipated hazards, stringent safety protocols are mandatory when handling 2,3-
Dibromo-5-nitropyridine.

Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment:

Eye/Face Protection: Chemical safety goggles or a face shield.

Skin Protection: Impervious gloves (e.g., nitrile rubber), a lab coat, and closed-toe shoes.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator

with a particulate filter is recommended.

The following diagram illustrates the logical flow for selecting appropriate PPE.

Hazard Assessment

Required PPE

Handling 2,3-Dibromo-5-nitropyridine

Potential for Dust Generation? Potential for Splash?

Wear Impervious Gloves and Lab CoatUse NIOSH-approved Respirator

Yes

Wear Chemical Goggles and/or Face Shield

Yes
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Personal Protective Equipment (PPE) Selection Logic.

First Aid Measures
In case of exposure, immediate medical attention is crucial. The following table summarizes

first aid procedures based on data from related compounds.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Emergency Procedures for Spills and Fires
Spill Response:

Evacuate the area.

Wear appropriate PPE.

Avoid generating dust.
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Carefully sweep or scoop up the material into a sealed container for disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.

Fire Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Combustion may produce toxic fumes of carbon oxides, nitrogen oxides,

and hydrogen bromide.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

The following flowchart outlines the general emergency response procedure.
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Initial Assessment

Action

Follow-up

Incident Occurs (Spill or Fire)

Assess the Scene for Immediate Dangers

Is it Safe to Approach?

Evacuate the Area

No

Call for Emergency Assistance

Yes

Contain Spill (if trained) Extinguish Fire (if safe)

Decontaminate Area and Personnel

Report the Incident

Click to download full resolution via product page

General Emergency Response Flowchart.
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Stability and Reactivity
Reactivity: No specific data is available.

Chemical Stability: Likely stable under recommended storage conditions.

Conditions to Avoid: Heat, flames, sparks, and dust formation.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Carbon monoxide, carbon dioxide, nitrogen oxides, and

hydrogen bromide gas.

Toxicological and Ecological Information
Detailed toxicological and ecological data for 2,3-Dibromo-5-nitropyridine are not available.

Based on related compounds, it is expected to be harmful to aquatic life. Do not allow this

chemical to enter the environment.

Disposal Considerations
Dispose of this chemical and its container in accordance with local, regional, and national

regulations. It is recommended to use a licensed professional waste disposal service.

This guide is intended to promote a culture of safety and responsible handling of 2,3-Dibromo-
5-nitropyridine in a research environment. Always consult with your institution's environmental

health and safety department for specific guidance.

To cite this document: BenchChem. [2,3-Dibromo-5-nitropyridine: A Technical Safety Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100588#2-3-dibromo-5-nitropyridine-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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